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Compound of Interest

Compound Name: [Leul5]-Gastrin | (human)

Cat. No.: B10821309

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing [Leul5]-Gastrin | to
stimulate the proliferation of gastric epithelial cells. This document includes an overview of the
underlying mechanism, detailed experimental protocols, and quantitative data to facilitate the
design and execution of relevant in vitro studies.

Introduction

[Leul5]-Gastrin | is a synthetic analog of human gastrin |, a peptide hormone crucial for
regulating gastric acid secretion and maintaining the integrity of the gastric mucosa.[1][2]
Notably, gastrin and its analogs are known to have a trophic, or growth-promoting, effect on the
gastrointestinal epithelium.[3][4] This proliferative effect is of significant interest in studies of
gastric physiology, carcinogenesis, and the development of novel therapeutics for
gastrointestinal diseases.[3] [Leul5]-Gastrin | offers enhanced stability in aqueous solutions
compared to its native counterpart, making it a reliable reagent for in vitro studies.[4]

The proliferative effects of [Leul5]-Gastrin | are primarily mediated through the cholecystokinin-
B receptor (CCK-BR), a G-protein coupled receptor expressed on the surface of gastric
epithelial cells.[3][4] Activation of the CCK-BR by [Leul5]-Gastrin | initiates a cascade of
intracellular signaling events, prominently involving the Mitogen-Activated Protein Kinase
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(MAPK/ERK) and Phosphatidylinositol 3-Kinase (PI13K/Akt) pathways, which are central
regulators of cell proliferation and survival.[5][6]

Mechanism of Action

The binding of [Leul5]-Gastrin | to the CCK-BR on gastric epithelial cells triggers a
conformational change in the receptor, leading to the activation of associated heterotrimeric G-
proteins. This initiates downstream signaling cascades that converge on the nucleus to
promote cell cycle progression and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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